3-(3,4-dimethoxyphenyl)-7-(2-(4-ethylpiperazin-1-yl)ethoxy)-2H-chromen-2-one
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Description
3-(3,4-dimethoxyphenyl)-7-(2-(4-ethylpiperazin-1-yl)ethoxy)-2H-chromen-2-one is a useful research compound. Its molecular formula is C25H30N2O5 and its molecular weight is 438.524. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds structurally related to "3-(3,4-dimethoxyphenyl)-7-(2-(4-ethylpiperazin-1-yl)ethoxy)-2H-chromen-2-one" have been synthesized and evaluated for their antimicrobial properties. A study by Mandala et al. (2013) synthesized a series of novel compounds that exhibited significant antibacterial and antifungal activities, comparable to standard treatments. These compounds were also subjected to molecular docking studies to understand their interaction with bacterial and fungal proteins, providing a foundation for the development of new antimicrobial agents (Mandala et al., 2013).
Catalytic Applications
Niknam et al. (2013) demonstrated the use of silica-bonded N-propylpiperazine sodium n-propionate as an efficient catalyst for the synthesis of 4H-pyran derivatives, including compounds similar to the specified chemical. This catalyst facilitated various condensation reactions, highlighting the potential of related compounds in catalytic processes (Niknam et al., 2013).
Antioxidant and Anti-inflammatory Properties
Research into compounds with the 2H-chromen-2-one backbone has uncovered significant antioxidative and anti-inflammatory properties. Makkar and Chakraborty (2018) isolated a highly oxygenated 2H-chromen derivative from red seaweed, demonstrating potent antioxidative activity and cyclooxygenase and lipoxygenase inhibitory properties. These findings suggest the potential of structurally related compounds in developing treatments for inflammatory diseases and as antioxidants (Makkar & Chakraborty, 2018).
Neuroprotective Agents
Compounds featuring a chromen-2-one structure have also been explored for their neuroprotective potential. Kumari et al. (2018) synthesized novel derivatives and evaluated their neuroprotectivity against oxidative stress-induced damage in PC12 cell lines. The study highlights the potential of these compounds in mitigating neuronal damage, underscoring the importance of further research into similar compounds for neuroprotection (Kumari et al., 2018).
Properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-7-[2-(4-ethylpiperazin-1-yl)ethoxy]chromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O5/c1-4-26-9-11-27(12-10-26)13-14-31-20-7-5-19-15-21(25(28)32-23(19)17-20)18-6-8-22(29-2)24(16-18)30-3/h5-8,15-17H,4,9-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTSPJDZFMKPMIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CCOC2=CC3=C(C=C2)C=C(C(=O)O3)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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